5-Bromo-2-((2-thienylmethyl)sulfinyl)pyrimidine

• CAS No.: 79685-11-3
• Molecular Formula: C9H7BrN2OS2
• Molecular Weight: 303.2 g/mol
• IUPAC Name: 5-bromo-2-(thiophen-2-ylmethylsulfinyl)pyrimidine
• InChI: InChI=1S/C9H7BrN2OS2/c10-7-4-11-9(12-5-7)15(13)6-8-2-1-3-14-8/h1-5H,6H2
• InChI Key: YFCSMQKDQMKSCX-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)CS(=O)C2=NC=C(C=N2)Br
• Synonyms: 5-bromo-2-(2-thienylmethyl)sulfinylpyrimidine sulfoxide; NY 4138; NY-4138

Description

5-Bromo-2-((2-thienylmethyl)sulfinyl)pyrimidine, also known as this compound, is a useful research compound. Its molecular formula is C9H7BrN2OS2 and its molecular weight is 303.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

85% m-Chloroperbenzoic acid (1.5 mmol) was added to a solution of 2-(2-thienylmethylthio)-5-bromopyrimidine (1.5 mmol) in dichloromethane (25 ml) at -10° C. and the solution left at 0° C. for 18 h. The dichloromethane solution was then washed with saturated aqueous solutions of Na2SO and NaHCO3, and the dried (MgSO4) solution evaporated to leave the title compound; yield 53%, m.p. 108°-109° C. (iPrOH). 1H NMR (CDCl3) δ4.53 (CH2, 6.9 (H-3', H-4'), 7.16 (H-5'), 8.83 (H-4, H-6).